Cas no 477853-55-7 (Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate)
Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate Chemical and Physical Properties
Names and Identifiers
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- Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate
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Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E173575-0.5mg |
Ethyl N-[3-(4-benzylpiperazino)-2-cyanoacryloyl]carbamate |
477853-55-7 | 0.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E173575-1mg |
Ethyl N-[3-(4-benzylpiperazino)-2-cyanoacryloyl]carbamate |
477853-55-7 | 1mg |
$ 80.00 | 2022-06-05 | ||
| TRC | E173575-2.5mg |
Ethyl N-[3-(4-benzylpiperazino)-2-cyanoacryloyl]carbamate |
477853-55-7 | 2.5mg |
$ 155.00 | 2022-06-05 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00905555-1g |
Ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | 90% | 1g |
¥4193.0 | 2024-04-18 | |
| A2B Chem LLC | AI78653-1mg |
ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI78653-5mg |
ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | >90% | 5mg |
$214.00 | 2024-04-19 | |
| A2B Chem LLC | AI78653-10mg |
ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | >90% | 10mg |
$240.00 | 2024-04-19 | |
| A2B Chem LLC | AI78653-500mg |
ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | >90% | 500mg |
$720.00 | 2024-04-19 | |
| A2B Chem LLC | AI78653-1g |
ethyl N-[(2E)-2-[(4-benzylpiperazin-1-yl)methylidene]-2-cyanoacetyl]carbamate |
477853-55-7 | >90% | 1g |
$1295.00 | 2024-04-19 |
Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate
Research Brief on Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate (CAS: 477853-55-7)
Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate (CAS: 477853-55-7) is a synthetic compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have focused on its potential applications as a bioactive molecule, particularly in the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, highlighting its chemical properties, biological activities, and potential therapeutic uses.
The compound belongs to the class of cyanoacrylamides, which are known for their diverse pharmacological activities. Its structure features a benzylpiperazine moiety, which is often associated with CNS-targeting drugs, and a cyanoacrylate group, which can enhance binding affinity to biological targets. Recent research has explored its interactions with various enzymes and receptors, suggesting potential applications in neurodegenerative diseases, cancer, and infectious diseases.
A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's inhibitory effects on specific kinase enzymes involved in cancer cell proliferation. The results demonstrated significant activity against certain kinase isoforms, with IC50 values in the low micromolar range. This suggests its potential as a lead compound for kinase inhibitor development, though further optimization is needed to improve selectivity and pharmacokinetic properties.
In neuropharmacology research, Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate has shown modulatory effects on neurotransmitter systems. Preliminary in vitro studies indicate interaction with dopamine and serotonin receptors, though the exact mechanism remains under investigation. These findings open possibilities for CNS drug development, particularly for psychiatric and neurological disorders.
The compound's synthetic accessibility has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized synthetic route that improves yield and purity while reducing environmental impact. This advancement is crucial for scaling up production for further pharmacological evaluation and potential clinical development.
Despite these promising findings, challenges remain in the development of Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate as a therapeutic agent. Current research is addressing issues of metabolic stability, blood-brain barrier penetration (for CNS applications), and target specificity. Several research groups are working on structural analogs to overcome these limitations while maintaining the compound's bioactive properties.
In conclusion, Ethyl N-3-(4-benzylpiperazino)-2-cyanoacryloylcarbamate represents a promising scaffold in medicinal chemistry with multiple potential therapeutic applications. Ongoing research is expected to further elucidate its mechanism of action and optimize its pharmacological profile. The compound's versatility and the recent advances in its synthesis and biological evaluation make it an important subject for continued investigation in the chemical biology and pharmaceutical research communities.
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